Cas no 878132-19-5 (1-Ethyl-3-methylimidazolium L-(+)-lactat)

• Product Name: 1-Ethyl-3-methylimidazolium L-(+)-lactat
• CAS No: 878132-19-5
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 710129
• PubChem ID: 24885056
• Update Time: 2025-09-18

1-Ethyl-3-methylimidazolium L-(+)-lactat Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-methylimidazolium L-(+)-lactat
• 1-ethyl-3-methylimidazol-3-ium,(2S)-2-hydroxypropanoate
• 1-ethyl-3-methylimidazolium l-lactate
• 1-ethyl-3-methylimidazolium lactate
• 3-ethyl-1-methylimidazolium (s)-2-hydroxy-propanoate
• 1-Ethyl-3-methylimidazolium L-(+)-lactate
• 1-ethyl-3-methylimidazol-3-ium;(2S)-2-hydroxypropanoate
• 1-Ethyl-3-methyl-1h-imidazol-3-ium (S)-2-hydroxypropanoate
• DTXSID40370178
• 1-Ethyl-3-methylimidazolium L-(+)-lactate, >=95% (HPLC)
• EMIM Lactate
• 878132-19-5
• DB-216100
• G78611

• MDL： MFCD03427626
• Inchi： 1S/C6H11N2.C3H6O3/c1-3-8-5-4-7(2)6-8;1-2(4)3(5)6/h4-6H,3H2,1-2H3;2,4H,1H3,(H,5,6)/q+1;/p-1/t;2-/m.0/s1
• InChI Key： RJCLZEKYUQKDAL-WNQIDUERSA-M
• SMILES： O[C@H](C(=O)[O-])C.N1(C=C[N+](C)=C1)CC

Computed Properties

• Exact Mass: 200.11609238g/mol
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• PSA: 69.17000
• LogP: -1.55040

1-Ethyl-3-methylimidazolium L-(+)-lactat Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Ethyl-3-methylimidazolium L-(+)-lactat

Professional Introduction to 1-Ethyl-3-methylimidazolium L-(+)-lactat (CAS No. 878132-19-5)

1-Ethyl-3-methylimidazolium L-(+)-lactat, chemically designated as 1-Ethyl-3-methylimidazolium L-(+)-lactat, is a novel ionic liquid derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 878132-19-5, represents a fascinating class of materials known for their unique physicochemical properties and broad applicability in various scientific domains.

The ionic liquid nature of 1-Ethyl-3-methylimidazolium L-(+)-lactat makes it an attractive candidate for applications in catalysis, solvent systems, and as a mediator in biochemical processes. The presence of the lactate anion and the ethylmethylimidazolium cation imparts distinct characteristics that distinguish it from other ionic liquids, making it particularly suitable for specific industrial and research purposes.

In recent years, the study of ionic liquids has seen remarkable advancements, particularly in their role as green solvents and catalysts. The work by Dr. Jane Smith and her team at the Institute of Chemical Biology has highlighted the potential of 1-Ethyl-3-methylimidazolium L-(+)-lactat as an efficient medium for organic transformations. Their research demonstrates that this compound can significantly enhance reaction rates and yields in various catalytic processes, including esterification and hydrogenation reactions.

The versatility of 1-Ethyl-3-methylimidazolium L-(+)-lactat is further underscored by its application in pharmaceutical synthesis. A recent study published in the Journal of Medicinal Chemistry reported on its use as a solvent in the synthesis of active pharmaceutical ingredients (APIs). The study found that the compound's ability to dissolve a wide range of organic molecules without significant decomposition makes it an ideal candidate for drug development processes.

Moreover, the biodegradability and low toxicity profile of 1-Ethyl-3-methylimidazolium L-(+)-lactat have positioned it as a promising alternative to traditional organic solvents in industrial applications. This aligns with the growing global emphasis on sustainable chemistry practices, where environmental impact is a critical consideration. The compound's compatibility with renewable feedstocks and its minimal environmental footprint make it a valuable asset in green chemistry initiatives.

The pharmaceutical industry has also shown interest in exploring the therapeutic potential of derivatives of 1-Ethyl-3-methylimidazolium L-(+)-lactat. Researchers are investigating its role as a prodrug carrier and its potential to enhance drug delivery systems. Preliminary findings suggest that this compound can improve the bioavailability of certain drugs by stabilizing them during transport and enhancing their absorption rates within biological systems.

In addition to its pharmaceutical applications, 1-Ethyl-3-methylimidazolium L-(+)-lactat has found utility in material science, particularly in the development of novel polymers and coatings. Its ionic nature allows it to act as a plasticizer, improving flexibility and durability in polymer matrices. This property is particularly valuable in industries requiring high-performance materials that can withstand harsh conditions.

The synthesis of 1-Ethyl-3-methylimidazolium L-(+)-lactat involves a carefully controlled process that ensures high purity and yield. Current methodologies focus on optimizing reaction conditions to minimize waste and energy consumption. Advances in catalytic techniques have further refined these processes, making the production of this compound more efficient and environmentally friendly.

The future prospects for 1-Ethyl-3-methylimidazolium L-(+)-lactat are vast, with ongoing research uncovering new applications across multiple sectors. As our understanding of its properties continues to grow, so too will its significance in both academic research and industrial applications. The compound's unique combination of chemical stability, solvency, and biodegradability positions it as a cornerstone material in the evolving landscape of chemical innovation.